Cas no 2229114-13-8 (3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229114-13-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 6000853
• PubChem ID: 165793948
• Update Time: 2025-05-22

3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid
• 2229114-13-8
• EN300-1834044

• Inchi： 1S/C9H10N2O5/c10-5-3-9(4-5,8(12)13)6-1-2-7(16-6)11(14)15/h1-2,5H,3-4,10H2,(H,12,13)
• InChI Key： ALWUDEKYVWJJKH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(C(=O)O)CC(C1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.05897142g/mol
• Monoisotopic Mass: 226.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 122Ų

Additional information on 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid

3-Amino-1-(5-Nitrofuran-2-yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid is a compound with the CAS number 2229114-13-8, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with an amino group and a nitrofuran substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The cyclobutane ring in this compound is a four-membered hydrocarbon ring, which is known for its strain energy due to the tetrahedral geometry of the carbon atoms. This strain can influence the reactivity and stability of the molecule, making it an interesting subject for studying ring-opening reactions. The amino group (-NH2) attached to the cyclobutane ring adds nucleophilic properties to the molecule, enhancing its ability to participate in various chemical reactions such as nucleophilic substitutions and additions.

The 5-nitrofuran substituent introduces additional functionality to the molecule. Nitro groups are strong electron-withdrawing groups, which can modulate the electronic properties of the furan ring. This substitution pattern can influence the molecule's reactivity, solubility, and bioavailability, making it a valuable component in drug design. Recent studies have explored the role of such substituted furans in targeting specific biological pathways, particularly in anti-inflammatory and anti-cancer therapies.

One of the most recent advancements involving 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid is its application in peptide synthesis. The carboxylic acid group (-COOH) present in the molecule serves as an excellent starting point for forming amide bonds, which are fundamental in constructing peptide chains. Researchers have utilized this compound to synthesize bioactive peptides that exhibit potent anti-microbial and anti-cancer activities. These findings highlight its potential as a building block in medicinal chemistry.

In addition to its role in peptide synthesis, this compound has been investigated for its ability to act as a chiral catalyst in asymmetric synthesis. The combination of the cyclobutane ring's strain and the amino group's nucleophilicity creates a chiral environment that can induce high enantioselectivity in certain reactions. Recent studies have demonstrated its effectiveness in catalyzing the formation of chiral centers in complex molecules, opening new avenues for enantioselective drug development.

The carboxylic acid group also plays a crucial role in enhancing the molecule's solubility in aqueous media, which is essential for its bioavailability when used as a drug candidate. This property has been leveraged in designing prodrugs that can be easily absorbed by the body and metabolized into active forms at specific sites. Such approaches are particularly promising for targeting diseases where precise drug delivery is critical.

Furthermore, the nitrofuran substituent has been shown to exhibit significant anti-inflammatory properties. Studies have demonstrated that this compound can inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid. Quantum mechanical calculations have revealed that the nitro group significantly alters the electron density distribution across the furan ring, enhancing its reactivity towards electrophilic substitutions. This insight has guided researchers in designing more efficient synthetic routes for this compound, reducing production costs and improving scalability.

In conclusion, 3-amino-1-(5-nitrofuran-2-yl)cyclobutane-1-carboxylic acid is a multifaceted compound with diverse applications across organic chemistry and pharmacology. Its unique structure endows it with versatile properties that make it an invaluable tool in drug discovery, peptide synthesis, and asymmetric catalysis. As research continues to uncover new insights into its chemical behavior and biological effects, this compound is poised to play an increasingly important role in advancing modern medicine.